(Chloromethyl)(dimethyl)[(prop-2-yn-1-yl)oxy]silane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Chloromethyl)(dimethyl)[(prop-2-yn-1-yl)oxy]silane is a chemical compound with the molecular formula C6H11ClOSi. It is a silane derivative that features a chloromethyl group, two dimethyl groups, and a prop-2-yn-1-yloxy group attached to a silicon atom
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Chloromethyl)(dimethyl)[(prop-2-yn-1-yl)oxy]silane typically involves the reaction of chloromethylsilane with propargyl alcohol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the desired product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving distillation or other purification techniques to isolate the final product .
Chemical Reactions Analysis
Types of Reactions
(Chloromethyl)(dimethyl)[(prop-2-yn-1-yl)oxy]silane can undergo various types of chemical reactions, including:
Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.
Addition Reactions: The prop-2-yn-1-yloxy group can undergo addition reactions with electrophiles, such as hydrogen halides.
Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.
Common Reagents and Conditions
Nucleophiles: Common nucleophiles used in substitution reactions include hydroxide ions, alkoxide ions, and amines.
Electrophiles: Electrophiles such as hydrogen halides and halogens are used in addition reactions.
Oxidizing Agents: Agents like potassium permanganate or chromium trioxide can be used for oxidation reactions.
Reducing Agents: Reducing agents such as lithium aluminum hydride or sodium borohydride are used
Properties
CAS No. |
54599-69-8 |
---|---|
Molecular Formula |
C6H11ClOSi |
Molecular Weight |
162.69 g/mol |
IUPAC Name |
chloromethyl-dimethyl-prop-2-ynoxysilane |
InChI |
InChI=1S/C6H11ClOSi/c1-4-5-8-9(2,3)6-7/h1H,5-6H2,2-3H3 |
InChI Key |
LHBSICYDCDOGNG-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(CCl)OCC#C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.